![molecular formula C16H14N2O5 B4391752 3-(2,5-dimethoxyphenyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide](/img/structure/B4391752.png)
3-(2,5-dimethoxyphenyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide
Overview
Description
3-(2,5-dimethoxyphenyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide, also known as DMQX, is a chemical compound that belongs to the quinoxaline family. It is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype. DMQX has been extensively studied for its potential therapeutic applications in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases.
Mechanism of Action
3-(2,5-dimethoxyphenyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide acts as a competitive antagonist of the AMPA receptor, which is a subtype of ionotropic glutamate receptor. By blocking the activity of the AMPA receptor, this compound reduces the excitatory neurotransmission mediated by glutamate. This results in a decrease in neuronal activity, which can be beneficial in conditions characterized by excessive excitatory activity such as epilepsy and stroke.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on the AMPA receptor, this compound has been shown to inhibit the activity of the NMDA receptor, another subtype of ionotropic glutamate receptor. This compound has also been shown to increase the release of GABA, an inhibitory neurotransmitter. These effects contribute to the overall reduction in neuronal activity observed with this compound administration.
Advantages and Limitations for Lab Experiments
3-(2,5-dimethoxyphenyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has several advantages for lab experiments. It is a highly selective antagonist of the AMPA receptor, which allows for specific manipulation of this receptor subtype. Additionally, this compound has been extensively studied, with a large body of literature available on its pharmacology and effects. However, this compound also has limitations for lab experiments. It is a potent neurotoxin and must be used with caution in animal studies. Additionally, its effects on other glutamate receptor subtypes may complicate interpretation of results.
Future Directions
There are several future directions for research on 3-(2,5-dimethoxyphenyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide. One area of interest is the development of more selective AMPA receptor antagonists, which could have improved therapeutic efficacy and reduced side effects. Another area of interest is the investigation of this compound in combination with other drugs, such as antiepileptic medications or neuroprotective agents. Additionally, further research is needed to fully understand the effects of this compound on other glutamate receptor subtypes and the implications of these effects for its therapeutic potential.
Scientific Research Applications
3-(2,5-dimethoxyphenyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been extensively studied for its potential therapeutic applications in neurological disorders. In animal models of epilepsy, this compound has been shown to reduce seizure activity and increase seizure threshold. This compound has also been shown to have neuroprotective effects in models of stroke, reducing neuronal damage and improving functional outcomes. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
3-(2,5-dimethoxyphenyl)-1-hydroxy-4-oxidoquinoxalin-4-ium-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O5/c1-22-10-7-8-14(23-2)11(9-10)15-16(19)18(21)13-6-4-3-5-12(13)17(15)20/h3-9,21H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIRSYVBGBBTPQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=[N+](C3=CC=CC=C3N(C2=O)O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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